Cas no 13909-75-6 (Benzene, pentamethoxy-)

Benzene, pentamethoxy- (CAS 3102-55-6) is a methoxy-substituted aromatic compound characterized by five methoxy groups attached to a benzene ring. This structure imparts unique solubility and reactivity properties, making it valuable in organic synthesis and specialty chemical applications. Its electron-rich aromatic system facilitates participation in electrophilic substitution reactions, while the methoxy groups enhance stability and influence regioselectivity. The compound is typically utilized as an intermediate in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials. Its high purity and well-defined structure ensure consistent performance in research and industrial processes. Proper handling is advised due to potential sensitivity to light and moisture.

Benzene, pentamethoxy- structure

Product Name:Benzene, pentamethoxy-

CAS No:13909-75-6

MF:C₁₁H₁₆O₅

MW:228.241744041443

MDL:MFCD01194155

CID:1260165

PubChem ID:615080

Update Time:2025-05-28

Benzene, pentamethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzene, pentamethoxy-
- 1,2,3,4,5-pentamethoxybenzene
- Pentamethoxybenzene
- D76156
- DTXSID00346798
- CS-0101477
- AKOS004901811
- SCHEMBL679526
- 13909-75-6
- MDL： MFCD01194155
- Inchi： 1S/C11H16O5/c1-12-7-6-8(13-2)10(15-4)11(16-5)9(7)14-3/h6H,1-5H3
- InChI Key： KRFCEAVXBLUVGC-UHFFFAOYSA-N
- SMILES： COC1C(OC)=C(OC)C(OC)=C(OC)C=1

Computed Properties

Exact Mass: 228.09977361g/mol
Monoisotopic Mass: 228.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 46.2Å²

Benzene, pentamethoxy- Pricemore >>

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eNovation Chemicals LLC	Y1106392-1g	Pentamethoxybenzene	13909-75-6	95%	1g	$1500	2024-07-23
eNovation Chemicals LLC	Y1106392-1g	Pentamethoxybenzene	13909-75-6	95%	1g	$1100	2025-03-01
eNovation Chemicals LLC	Y1106392-1g	Pentamethoxybenzene	13909-75-6	95%	1g	$1100	2025-02-25